Cas no 757246-49-4 (2H-Thiopyran-3-propanoic acid, tetrahydro-2-oxo-)

2H-Thiopyran-3-propanoic acid, tetrahydro-2-oxo-, is a heterocyclic compound featuring a thiopyran core with a tetrahydro-2-oxo substitution and a propanoic acid side chain. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic organic chemistry and pharmaceutical applications. The thiopyran ring system contributes to its stability, while the propanoic acid moiety enhances its potential for further derivatization. The tetrahydro-2-oxo group introduces additional functional handles for selective modifications. Its well-defined molecular framework is advantageous for the development of biologically active compounds or as an intermediate in complex syntheses. The compound’s balanced polarity and structural features facilitate its use in both solution-phase and solid-phase reactions.
2H-Thiopyran-3-propanoic acid, tetrahydro-2-oxo- structure
757246-49-4 structure
Product Name:2H-Thiopyran-3-propanoic acid, tetrahydro-2-oxo-
CAS No:757246-49-4
MF:C8H12O3S
MW:188.244081497192
CID:4174433
Update Time:2025-06-09

2H-Thiopyran-3-propanoic acid, tetrahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyran-3-propanoic acid, tetrahydro-2-oxo-
    • Inchi: 1S/C8H12O3S/c9-7(10)4-3-6-2-1-5-12-8(6)11/h6H,1-5H2,(H,9,10)
    • InChI Key: YYXJMOQAESRPSE-UHFFFAOYSA-N
    • SMILES: C1(=O)SCCCC1CCC(O)=O

Experimental Properties

  • Density: 1.245±0.06 g/cm3(Predicted)
  • Melting Point: 85-86 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
  • Boiling Point: 397.5±15.0 °C(Predicted)
  • pka: 4.58±0.10(Predicted)

2H-Thiopyran-3-propanoic acid, tetrahydro-2-oxo- Pricemore >>

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